Cas no 15830-55-4 (8H-Purine-8-thione,6-amino-9-b-D-arabinofuranosyl-7,9-dihydro-)

8H-Purine-8-thione,6-amino-9-b-D-arabinofuranosyl-7,9-dihydro- structure
15830-55-4 structure
Product Name:8H-Purine-8-thione,6-amino-9-b-D-arabinofuranosyl-7,9-dihydro-
CAS No:15830-55-4
MF:C10H13N5O4S
MW:299.306319952011
CID:227031
PubChem ID:2868728
Update Time:2025-04-19

8H-Purine-8-thione,6-amino-9-b-D-arabinofuranosyl-7,9-dihydro- Chemical and Physical Properties

Names and Identifiers

    • 8H-Purine-8-thione,6-amino-9-b-D-arabinofuranosyl-7,9-dihydro-
    • 6-amino-9-[3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-7H-purine-8-thione
    • 8-Mercapto-aza-adenosin
    • LS-13802
    • 6-Amino-9-pentofuranosyl-9H-purine-8-thiol
    • SCHEMBL20579589
    • CHEMBL1733591
    • AKOS003000753
    • Oprea1_136054
    • SR-01000219885
    • NSC-109162
    • ZINC01699577
    • NCGC00161959-01
    • DTXSID00935888
    • 15830-55-4
    • NSC109162
    • NSC-90395
    • NSC107398
    • ZINC01580810
    • 2-(6-amino-8-mercapto-9H-purin-9-yl)-5-(hydroxymethyl)tetrahydro-3,4-furandiol
    • SCHEMBL6672560
    • CHEBI:190961
    • NSC90395
    • 2-(6-amino-8-sulfanylpurin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol
    • SR-01000219885-1
    • NSC-107398
    • CCG-294360
    • Inchi: 1S/C10H13N5O4S/c11-7-4-8(13-2-12-7)15(10(20)14-4)9-6(18)5(17)3(1-16)19-9/h2-3,5-6,9,16-18H,1H2,(H,14,20)(H2,11,12,13)
    • InChI Key: QILZVYQRHGBEAR-UHFFFAOYSA-N
    • SMILES: S=C1NC2C(N)=NC=NC=2N1C1C(C(C(CO)O1)O)O

Computed Properties

  • Exact Mass: 299.06900
  • Monoisotopic Mass: 299.06882509g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 402
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.9
  • Topological Polar Surface Area: 169Ų

Experimental Properties

  • PSA: 178.34000
  • LogP: -1.11010
Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD